Cas no 306935-54-6 (6-Chloro-2H-chromene-3carbonyl Chloride)

6-Chloro-2H-chromene-3-carbonyl Chloride is a versatile intermediate in organic synthesis, known for its high purity and stability. This compound offers excellent reactivity in various transformations, enabling the synthesis of complex organic molecules. Its chlorinated chromene ring system provides a robust platform for further functionalization, and its carbonyl chloride group facilitates efficient coupling reactions. Ideal for research and industrial applications, this product is a reliable choice for chemical synthesis.
6-Chloro-2H-chromene-3carbonyl Chloride structure
306935-54-6 structure
Product Name:6-Chloro-2H-chromene-3carbonyl Chloride
CAS No:306935-54-6
MF:C10H6Cl2O2
MW:229.05944108963
MDL:MFCD02091502
CID:300117
PubChem ID:2735716
Update Time:2025-11-01

6-Chloro-2H-chromene-3carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carbonylchloride, 6-chloro-
    • 6-CHLORO-2H-1-BENZOPYRAN-3-CARBONYL CHLORIDE
    • 6-chloro-2H-1-benzopyran-3-carboxylic acid chloride
    • 6-Chloro-2H-benzopyran-3-carbonyl chloride
    • 6-chloro-2H-chromene-3-carbonyl chloride
    • 306935-54-6
    • MFCD02091502
    • DTXSID30370900
    • SCHEMBL3277849
    • FT-0621035
    • A820521
    • DB-047854
    • 6-Chloro-2H-chromene-3carbonyl Chloride
    • MDL： MFCD02091502
    • Inchi： 1S/C10H6Cl2O2/c11-8-1-2-9-6(4-8)3-7(5-14-9)10(12)13/h1-4H,5H2
    • InChI Key： HGFGWTNRUGRBNQ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)Cl)CO2

Computed Properties

  • Exact Mass: 227.97400
  • Monoisotopic Mass: 227.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.462
  • Melting Point: 78-80°C
  • Boiling Point: 348.9°Cat760mmHg
  • Flash Point: 155.4°C
  • Refractive Index: 1.604
  • PSA: 26.30000
  • LogP: 2.88120

6-Chloro-2H-chromene-3carbonyl Chloride Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R34

6-Chloro-2H-chromene-3carbonyl Chloride Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

6-Chloro-2H-chromene-3carbonyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C300721-1g
6-Chloro-2H-chromene-3carbonyl Chloride
 306935-54-6 95%
1g
 ¥1235.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C300721-500mg
6-Chloro-2H-chromene-3carbonyl Chloride
 306935-54-6 95%
500mg
 ¥720.90 2023-09-03
Apollo Scientific
OR8052-1g
6-Chloro-2H-1-benzopyran-3-carbonyl chloride
 306935-54-6 95+%
1g
 £94.00 2023-09-01
Apollo Scientific
OR8052-5g
6-Chloro-2H-1-benzopyran-3-carbonyl chloride
 306935-54-6 95+%
5g
 £238.00 2023-09-01
TRC
C587823-100mg
6-Chloro-2H-chromene-3carbonyl Chloride
 306935-54-6
100mg
 $ 50.00 2022-06-06
TRC
C587823-500mg
6-Chloro-2H-chromene-3carbonyl Chloride
 306935-54-6
500mg
 $ 185.00 2022-06-06
TRC
C587823-1g
6-Chloro-2H-chromene-3carbonyl Chloride
 306935-54-6
1g
 $ 275.00 2022-06-06
abcr
AB144832-1 g
6-Chloro-2H-chromene-3-carbonyl chloride; 95%
 306935-54-6
1g
 €54.90 2023-06-23
abcr
AB144832-10 g
6-Chloro-2H-chromene-3-carbonyl chloride; 95%
 306935-54-6
10g
 €291.90 2023-06-23
abcr
AB144832-1g
6-Chloro-2H-chromene-3-carbonyl chloride; 95%
 306935-54-6
1g
 €54.90 2023-09-17

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